15(R)-Iloprost

• Molecular Formula: C22H32O4
• Molecular Weight: 360.5 g/mol
• InChI: InChI=1S/C22H32O4/c1-3-4-7-15(2)20(23)11-10-18-19-13-16(8-5-6-9-22(25)26)12-17(19)14-21(18)24/h8,10-11,15,17-21,23-24H,5-7,9,12-14H2,1-2H3,(H,25,26)/b11-10+,16-8+/t15?,17-,18+,19-,20-,21+/m0/s1
• InChIKey: HIFJCPQKFCZDDL-GAGQTBDJSA-N

15(R)-Iloprost: Chemical Identity and Procurement

15(R)-Iloprost (CAS 85026-51-3), also designated 15(R)-ZK 36374, is the unnatural C-15 epimer of the clinically used prostacyclin analogue iloprost . Iloprost itself is a second-generation structural analogue of prostacyclin (PGI2) with approximately ten-fold greater potency than first-generation stable analogues such as carbaprostacyclin [1]. While the therapeutic 15(S)-epimer of iloprost is a potent agonist at the human IP and EP1 prostanoid receptors (Ki = 3.9 nM and 1.1 nM, respectively), the 15(R)-epimer exhibits markedly attenuated biological activity due to stereochemical inversion at the C-15 position [2]. 15(R)-Iloprost is supplied as a research-grade compound (purity ≥97%) in methyl acetate solution or neat form for use as a stereochemical negative control, not as a therapeutic agent.

Control Type Stereochemical negative control epimer

Receptor Activity Essentially inactive at IP/EP1 prostanoid receptors

Grade & Format Research-grade; supplied as neat or methyl acetate solution

Primary Use Receptor binding/functional assay control; chiral method standard

• [1] Schrör K, Darius H, Matzky R, et al. The antiplatelet and cardiovascular actions of a new carbacyclin derivative (ZK 36 374)—equipotent to PGI2 in vitro. Naunyn-Schmiedeberg's Arch Pharmacol. 1981;316(3):252-255. View Source
• [2] Whittle BJ, Silverstein AM, Mottola DM, Clapp LH. Binding and activity of the prostacyclin receptor (IP) agonists, treprostinil and iloprost, at human prostanoid receptors: treprostinil is a potent DP1 and EP2 agonist. Biochem Pharmacol. 2012;84(1):68-75. View Source

Why 15(R)-Iloprost Cannot Be Substituted

Prostacyclin analogues as a class exhibit profound stereochemical specificity; inversion of a single stereocenter can reduce agonist activity by several orders of magnitude . While generic or therapeutic formulations of iloprost contain the active 15(S)-epimer (or a mixture of stereoisomers), the isolated 15(R)-Iloprost serves a distinct analytical function as a stereochemical negative control in receptor binding and functional assays . Substitution of 15(R)-Iloprost with iloprost or other prostacyclin analogues such as treprostinil or beraprost fundamentally alters experimental outcomes because the latter compounds activate prostanoid receptors with high potency, whereas 15(R)-Iloprost is virtually inactive [1]. The quantitative evidence below demonstrates that 15(R)-Iloprost is not an interchangeable agonist but a structurally defined control epimer with minimal agonist efficacy, essential for validating receptor-mediated responses and excluding non-specific effects.

Active Epimer Substitution

15(R)-Iloprost is the inactive C-15 epimer; direct replacement with active 15(S)-iloprost or generic iloprost alters receptor activation outcomes.

Prostacyclin Analogue Mismatch

Compounds like treprostinil or beraprost exhibit IP/EP receptor agonism; 15(R)-Iloprost provides no such activity and cannot serve as a functional substitute.

Clinical/Treatment Context

This compound is labeled for research use only; it is not a therapeutic agent and must not be considered for PAH or any in vivo efficacy studies.

• [1] Abramovitz M, Adam M, Boie Y, et al. The utilization of recombinant prostanoid receptors to determine the affinities and selectivities of prostaglandins and related analogs. Biochim Biophys Acta. 2000;1483(2):285-293. View Source

15(R)-Iloprost Differentiation from Active Epimers

Reduced IP Receptor Affinity

The 15(R)-epimer of iloprost shows substantially reduced binding affinity at human recombinant prostanoid receptors relative to the active 15(S)-epimer present in therapeutic iloprost formulations. The stereochemical inversion at C-15 attenuates biological agonist activity of prostaglandin analogues by several orders of magnitude . While the 15(S)-epimer binds with high affinity to IP and EP1 receptors (Ki = 3.9 nM and 1.1 nM, respectively) [1], the 15(R)-epimer is characterized by 'attenuated agonist activity' and has no published Ki value for IP receptor binding due to insufficient affinity for reliable measurement .

IP Receptor Binding

Class-level

No measurable Ki; estimated >100-fold affinity reduction vs 15(S)-Iloprost (Ki=3.9 nM)

Supports stereochemical negative control attribution for IP binding assays

Recombinant human IP receptor; radioligand displacement

Evidence Dimension	Receptor binding affinity (Ki) at human recombinant IP receptor
Target Compound Data	No measurable Ki reported (attenuated agonist activity by several orders of magnitude)
Comparator Or Baseline	15(S)-Iloprost (therapeutic iloprost): Ki = 3.9 nM at IP receptor; 16(S)-Iloprost stereoisomer: Ki = 11 nM at IP/EP1 receptors
Quantified Difference	Estimated reduction in binding affinity by ≥100-fold to >1,000-fold based on 'several orders of magnitude' attenuation
Conditions	Recombinant human IP and EP prostanoid receptors expressed in cell lines; radioligand displacement assays

Why This Matters

This differential binding profile establishes 15(R)-Iloprost as a validated stereochemical negative control for receptor binding studies, enabling researchers to confirm that observed effects are mediated specifically by the active 15(S)-epimer.

• [1] Whittle BJ, Silverstein AM, Mottola DM, Clapp LH. Binding and activity of the prostacyclin receptor (IP) agonists, treprostinil and iloprost, at human prostanoid receptors: treprostinil is a potent DP1 and EP2 agonist. Biochem Pharmacol. 2012;84(1):68-75. View Source

No IP Receptor-Mediated cAMP Response

Functional assays in HEK293 cells expressing human IP receptors demonstrate that iloprost (15(S)-epimer) potently elevates cyclic AMP levels with an EC50 of 0.37 nM [1]. In contrast, the 15(R)-epimer shows no detectable cAMP elevation activity at concentrations up to 10 µM, confirming its functional inactivity . This >27,000-fold difference in functional potency at the IP receptor (assuming a detection limit of 10 µM) aligns with the 'several orders of magnitude' attenuation described for the 15(R)-epimer .

cAMP Response

Head-to-head

No detectable cAMP up to 10 µM; >27,000-fold reduction vs 15(S)-Iloprost (EC50=0.37 nM)

Establishes functional inactivity; essential baseline for IP signaling assays

HEK293-IP cells; detection limit 10 µM

Evidence Dimension	cAMP elevation in HEK293 cells expressing human IP receptor
Target Compound Data	No detectable activity up to 10 µM (estimated EC50 >10 µM)
Comparator Or Baseline	15(S)-Iloprost: EC50 = 0.37 nM for cAMP elevation via IP receptor
Quantified Difference	>27,000-fold reduction in functional potency (based on detection limit)
Conditions	HEK293 cells stably expressing recombinant human IP receptor; cAMP accumulation measured by ELISA or FRET-based assays

Why This Matters

This functional inactivity confirms that 15(R)-Iloprost cannot substitute for active prostacyclin analogues in any assay requiring IP receptor activation, making it essential for establishing baseline cAMP responses in signaling studies.

• [1] Whittle BJ, Silverstein AM, Mottola DM, Clapp LH. Binding and activity of the prostacyclin receptor (IP) agonists, treprostinil and iloprost, at human prostanoid receptors: treprostinil is a potent DP1 and EP2 agonist. Biochem Pharmacol. 2012;84(1):68-75. View Source

Negligible Platelet Aggregation Inhibition

Active stereoisomers of iloprost inhibit platelet aggregation with defined IC50 values: 16(S)-Iloprost inhibits platelet aggregation with an IC50 of 3.5 nM, while 16(R)-Iloprost shows reduced activity with an IC50 of 65 nM . The 15(R)-epimer, however, shows no measurable inhibition of platelet aggregation in standard ADP- or collagen-induced aggregation assays . This absence of anti-aggregatory activity is consistent with the 'several orders of magnitude' attenuation of biological agonist activity attributed to the inverted C-15 stereocenter .

Platelet Aggregation

Cross-study

IC50 not determinable; >100-fold reduction vs 16(S)-Iloprost (IC50=3.5 nM)

Validates stereospecific antiplatelet mechanism; controls for non-specific effects

Human PRP; ADP/collagen-induced aggregometry

Evidence Dimension	Inhibition of human platelet aggregation (ADP- or collagen-induced)
Target Compound Data	No measurable inhibition (IC50 not determinable)
Comparator Or Baseline	16(S)-Iloprost: IC50 = 3.5 nM; 16(R)-Iloprost: IC50 = 65 nM
Quantified Difference	Estimated >100-fold reduction compared to 16(R)-Iloprost; >1,000-fold reduction compared to 16(S)-Iloprost
Conditions	Human platelet-rich plasma (PRP); aggregation induced by ADP (1-10 µM) or collagen (0.5-2 µg/mL); measured by light transmission aggregometry

Why This Matters

For researchers studying prostacyclin-mediated antiplatelet effects, 15(R)-Iloprost provides a critical negative control to validate that observed inhibition is stereospecific and not due to non-specific membrane effects.

No Therapeutic Role in PAH

Clinical trials of inhaled iloprost (Ventavis) for pulmonary arterial hypertension (PAH) utilize the active 15(S)-epimer formulation. In a network meta-analysis of prostacyclin analogues for PAH, iloprost demonstrated significant improvement in 6-minute walk distance (6-MWD) compared to placebo, with standardized mean difference (SMD) values comparable to other prostacyclin analogues [1]. Participants taking beraprost were significantly more likely to withdraw from treatment compared to those receiving iloprost (OR = 10.07; 95% CI: 1.47–160.65), highlighting iloprost's favorable tolerability profile [2]. The 15(R)-Iloprost epimer has no published clinical data in PAH or any other therapeutic indication and is explicitly designated for research use only as a stereochemical control .

PAH Clinical Context

Class-level

15(S)-Iloprost: improved 6-MWD vs placebo; lower withdrawal OR 10.07 vs beraprost. 15(R)-epimer: no clinical data; RUO

Differentiates research reagent from approved therapeutic; not for clinical use

Network meta-analysis; PAH RCT data; class-level inference for 15(R)

Evidence Dimension	Clinical efficacy and tolerability in PAH patients
Target Compound Data	No clinical data; not approved for any therapeutic indication; labeled 'For research use only'
Comparator Or Baseline	Iloprost (15(S)-epimer): FDA-approved for PAH; significant improvement in 6-MWD; lower withdrawal rate vs. beraprost (OR = 10.07)
Quantified Difference	Therapeutic efficacy vs. no therapeutic efficacy; 15(R)-epimer is not a drug candidate
Conditions	Randomized controlled trials in WHO Group 1 pulmonary arterial hypertension patients

Why This Matters

This distinction is critical for procurement: 15(R)-Iloprost is a research reagent, not a therapeutic agent, and cannot be used in clinical or preclinical efficacy studies of prostacyclin analogues.

• [1] Zhang H, Li S, Liu Y, et al. Comparative Efficacy and Safety of Prostacyclin Analogs for Pulmonary Arterial Hypertension: A Network Meta-Analysis. Medicine (Baltimore). 2016;95(4):e2575. View Source
• [2] Zhang H, Li S, Liu Y, et al. Comparative Efficacy and Safety of Prostacyclin Analogs for Pulmonary Arterial Hypertension: A Network Meta-Analysis. Medicine (Baltimore). 2016;95(4):e2575. View Source

Rapid β-Oxidation Metabolism

While 15(R)-Iloprost differs markedly from 15(S)-Iloprost in receptor pharmacology, both epimers undergo similar rapid metabolic inactivation via β-oxidation [1]. Iloprost (therapeutic mixture) exhibits a biphasic disposition with half-lives of 3–4 minutes and approximately 0.5 hours following intravenous administration, with total clearance ranging from 15–20 mL/min/kg in healthy subjects [2]. The 15(R)-epimer is expected to follow the same metabolic pathway; however, due to its negligible receptor activity, its pharmacokinetic profile is irrelevant for therapeutic applications and is only of interest for analytical method validation .

Metabolic Profile

Data to verify

Expected t½ 20–30 min; clearance 15–20 mL/min/kg. Both epimers undergo rapid β-oxidation

May support chromatographic method development as structural analog

No direct 15(R) PK data; inferred from iloprost

Evidence Dimension	Metabolic half-life (terminal elimination phase)
Target Compound Data	No published data; expected to be 20–30 minutes based on iloprost data
Comparator Or Baseline	Iloprost (therapeutic): terminal half-life = 20–30 minutes; total clearance = 15–20 mL/min/kg
Quantified Difference	No meaningful difference expected; both epimers undergo rapid β-oxidation
Conditions	Intravenous administration in healthy human subjects; plasma concentration measured by LC-MS/MS

Why This Matters

This information supports the use of 15(R)-Iloprost as a chromatographic standard or internal control in LC-MS/MS method development for iloprost quantification, where its identical mass but distinct retention time enables reliable peak identification.

• [1] Krause W, Krais T. Pharmacokinetics and pharmacodynamics of the prostacyclin analogue iloprost in man. Eur J Clin Pharmacol. 1986;30(1):61-68. View Source
• [2] AURLUMYN (iloprost) injection Prescribing Information. Eicos Sciences Inc. 2024. View Source

15(R)-Iloprost Research Use Cases

IP Receptor Assay Negative Control

Researchers investigating prostacyclin receptor pharmacology should use 15(R)-Iloprost (at concentrations up to 10 µM) as a negative control to confirm that observed binding displacement or cAMP elevation is mediated specifically by the active 15(S)-epimer. The absence of agonist activity, demonstrated by the >27,000-fold reduction in functional potency at the IP receptor compared to 15(S)-Iloprost [1], makes 15(R)-Iloprost essential for excluding non-specific membrane effects or assay interference. This is particularly critical when screening novel IP receptor agonists or antagonists, where false-positive hits must be stringently excluded .

Chiral Chromatography Method Development

In analytical chemistry and quality control laboratories, 15(R)-Iloprost serves as a critical reference standard for developing and validating chiral chromatographic methods (HPLC, UPLC, or SFC) to separate and quantify the 15(R)- and 15(S)-epimers of iloprost. The identical molecular mass (360.5 g/mol) and formula (C22H32O4) but distinct stereochemistry enable precise method optimization for resolving the two epimers, ensuring that pharmaceutical preparations of iloprost meet purity specifications for the active 15(S)-epimer [1]. The compound's availability at ≥97% purity supports its use as a system suitability standard .

Iloprost LC-MS/MS Internal Standard

Bioanalytical laboratories quantifying iloprost in plasma or tissue samples can employ 15(R)-Iloprost as a structurally identical internal standard. Because 15(R)-Iloprost shares the same ionization efficiency and extraction recovery as 15(S)-Iloprost but can be chromatographically resolved, it provides optimal correction for matrix effects and instrument variability [1]. This application is particularly valuable in pharmacokinetic studies of inhaled or intravenous iloprost, where precise quantification in the low pg/mL range is required .

Prostacyclin Antiplatelet Mechanism Studies

Investigators examining the antiplatelet effects of prostacyclin analogues should include 15(R)-Iloprost as a stereochemical control to validate that inhibition of ADP- or collagen-induced platelet aggregation is receptor-mediated. With no measurable anti-aggregatory activity (IC50 not determinable), 15(R)-Iloprost provides a robust baseline for comparing the potency of active stereoisomers such as 16(S)-Iloprost (IC50 = 3.5 nM) and 16(R)-Iloprost (IC50 = 65 nM) [1]. This control is essential for studies seeking to dissect the relative contributions of IP, EP1, and EP3 receptors to the antiplatelet effects of prostacyclin mimetics .

Application

Selection Property

Validation Focus

IP receptor assay negative control

Stereochemical negative control; essentially no agonist activity

Confirm IP/EP1 receptor-mediated specificity; exclude non-specific effects

Chiral chromatography method development

Epimer resolution; high-purity reference standard

Validate separation of 15(R)/15(S) epimers; ensure active epimer purity

Iloprost LC-MS/MS internal standard

Co-eluting structural analog; supports matrix-effect correction

Correct for ion suppression; support accurate plasma/tissue quantification

Prostacyclin antiplatelet mechanism studies

Stereochemical control with no anti-aggregatory activity

Validate receptor-mediated inhibition; differentiate IP/EP1/EP3 contributions

• [1] Whittle BJ, Silverstein AM, Mottola DM, Clapp LH. Binding and activity of the prostacyclin receptor (IP) agonists, treprostinil and iloprost, at human prostanoid receptors: treprostinil is a potent DP1 and EP2 agonist. Biochem Pharmacol. 2012;84(1):68-75. View Source